Cas no 118993-65-0 (3-(4-Methylbenzoyl)thiophene)

3-(4-Methylbenzoyl)thiophene structure
3-(4-Methylbenzoyl)thiophene structure
Product Name:3-(4-Methylbenzoyl)thiophene
CAS No:118993-65-0
MF:C12H10OS
MW:202.272202014923
MDL:MFCD07699008
CID:1208399
PubChem ID:14639064
Update Time:2025-04-20

3-(4-Methylbenzoyl)thiophene Chemical and Physical Properties

Names and Identifiers

    • (4-methylphenyl)(thiophen-3-yl)methanone
    • (4-methylphenyl)-3-thienylMethanone
    • (4-methylphenyl)-thiophen-3-ylmethanone
    • 3-(4-Methylbenzoyl)thiophene
    • AKOS009500973
    • MFCD07699008
    • SCHEMBL10369523
    • 118993-65-0
    • DA-20303
    • DTXSID30562444
    • MDL: MFCD07699008
    • Inchi: 1S/C12H10OS/c1-9-2-4-10(5-3-9)12(13)11-6-7-14-8-11/h2-8H,1H3
    • InChI Key: LLTKYKQXMWNJAW-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 202.0453
  • Monoisotopic Mass: 202.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 336.3±17.0 °C at 760 mmHg
  • Flash Point: 157.2±20.9 °C
  • PSA: 17.07
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-Methylbenzoyl)thiophene Security Information

3-(4-Methylbenzoyl)thiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M090130-250mg
3-(4-Methylbenzoyl)thiophene
118993-65-0
250mg
$ 440.00 2022-06-04
TRC
M090130-500mg
3-(4-Methylbenzoyl)thiophene
118993-65-0
500mg
$ 735.00 2022-06-04
abcr
AB362441-1 g
3-(4-Methylbenzoyl)thiophene, 97%; .
118993-65-0 97%
1g
€954.60 2023-06-20
abcr
AB362441-2 g
3-(4-Methylbenzoyl)thiophene, 97%; .
118993-65-0 97%
2g
€1400.00 2023-06-20
Fluorochem
202314-1g
3-(4-methylbenzoyl)thiophene
118993-65-0 97%
1g
£554.00 2022-03-01
Fluorochem
202314-2g
3-(4-methylbenzoyl)thiophene
118993-65-0 97%
2g
£837.00 2022-03-01
Fluorochem
202314-5g
3-(4-methylbenzoyl)thiophene
118993-65-0 97%
5g
£1702.00 2022-03-01
Matrix Scientific
107095-1g
3-(4-Methylbenzoyl)thiophene, 97%
118993-65-0 97%
1g
$517.00 2023-09-05
Matrix Scientific
107095-2g
3-(4-Methylbenzoyl)thiophene, 97%
118993-65-0 97%
2g
$739.00 2023-09-05
Matrix Scientific
107095-5g
3-(4-Methylbenzoyl)thiophene, 97%
118993-65-0 97%
5g
$1412.00 2023-09-05
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.